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Compound of Interest

Compound Name: DNA gyrase B-IN-1

Cat. No.: B12419726

Audience: Researchers, scientists, and drug development professionals.

Introduction and Principle

DNA gyrase, a type Il topoisomerase exclusive to bacteria, is an essential enzyme responsible
for introducing negative supercoils into DNA, a process crucial for DNA replication and
transcription.[1] This makes it a prime target for antibacterial drug development.[2] The agarose
gel-based DNA gyrase inhibition assay provides a robust and straightforward method for
identifying and characterizing potential inhibitors.

The principle of the assay is based on the differential migration of DNA topoisomers through an
agarose gel.[3][4] DNA gyrase, in an ATP-dependent reaction, converts relaxed circular plasmid
DNA into a more compact, negatively supercoiled form. These two forms, relaxed and
supercoiled, can be distinctly separated by agarose gel electrophoresis, as the supercoiled
form migrates faster.[1] In the presence of an inhibitor, the supercoiling activity of gyrase is
diminished or abolished, resulting in a reduced amount of the supercoiled DNA band and an
increased amount of the relaxed DNA band on the gel.[5] By quantifying the intensity of these
bands, the inhibitory activity of a test compound can be determined.

Experimental Workflow
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1. Prepare Reaction Mix
(Buffer, Relaxed DNA, ATP, Water)

Y

2. Add Test Compound or
Vehicle Control (e.g., DMSO)

3. Initiate Reaction

(Add DNA Gyrase)

4. Incubate
(e.g., 30-60 min at 37°C)

5. Terminate Reaction
(Add Stop Solution/Dye)

6. Agarose Gel Electrophoresis

7. Stain & Visualize Gel
(e.g., Ethidium Bromide)

8. Quantify Bands &
Calculate % Inhibition / 1IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12419726#agarose-gel-based-dna-gyrase-inhibition-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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